Cas no 2171586-77-7 (3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid)

• Product Name: 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid
• CAS No: 2171586-77-7
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 6389581
• PubChem ID: 165519369
• Update Time: 2025-06-12

3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid
• 2171586-77-7
• EN300-1281562

• Inchi： 1S/C9H16N2O3/c1-9(2,5-7(12)13)11-4-3-6(11)8(10)14/h6H,3-5H2,1-2H3,(H2,10,14)(H,12,13)
• InChI Key： BPSDVFJJWMWMSQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(C)(C)CC(=O)O)N

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid

Introduction to 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid (CAS No. 2171586-77-7)

3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171586-77-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a carbamoylazetidin-1-yl moiety linked to a methylbutanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The carbamoylazetidin-1-yl group is a key structural feature that contributes to the compound's reactivity and binding properties. This moiety is often found in biologically active molecules, where it can participate in hydrogen bonding interactions, enhancing binding affinity to target proteins. The presence of the methylbutanoic acid moiety provides a hydrophobic anchor, influencing the compound's solubility and pharmacokinetic behavior. Together, these structural elements make 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid a versatile scaffold for designing novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the carbamoylazetidin-1-yl group can interact with specific pockets in enzymes and receptors, potentially modulating their activity. For instance, preliminary docking studies have indicated that this compound may exhibit inhibitory effects on certain kinases, which are critical targets in oncology research. The methylbutanoic acid moiety, on the other hand, may contribute to membrane interactions, affecting drug delivery and bioavailability.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid has been extensively studied. Researchers have explored modifications to both the carbamoylazetidin-1-yl and methylbutanoic acid portions of the molecule to optimize pharmacological properties such as potency, selectivity, and metabolic stability. These efforts have led to the identification of several analogs with enhanced biological activity. For example, substituting the carbamoyl group with different amino acids has resulted in compounds with improved binding affinities to certain therapeutic targets.

The potential applications of 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid extend beyond oncology. Emerging research suggests that this compound may have therapeutic relevance in neurodegenerative diseases, where modulation of kinase activity and protein-protein interactions is crucial. Additionally, its structural features make it a viable candidate for developing antimicrobial agents, addressing the growing challenge of antibiotic resistance. The compound's ability to interact with bacterial enzymes and cell wall components could lead to novel treatment strategies.

From a synthetic chemistry perspective, the preparation of 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The synthesis requires careful optimization to ensure high yields and purity. Advanced techniques such as flow chemistry have been employed to streamline these processes, making large-scale production more feasible. Furthermore, green chemistry principles have been integrated into synthetic routes to minimize environmental impact.

The pharmacokinetic profile of 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for designing clinical trials and predicting human efficacy. For instance, preliminary data suggest that this compound exhibits moderate oral bioavailability and rapid clearance from circulation, which may influence dosing regimens in future therapeutic applications.

Future directions in the study of 3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid include exploring its role in combination therapies. By pairing this compound with other pharmacological agents targeting different pathways, researchers aim to achieve synergistic effects that could enhance treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide a deeper understanding of its therapeutic potential. This knowledge could guide the development of next-generation drugs with improved efficacy and reduced side effects.

In conclusion,3-(2-carbamoylazetidin-1-yl)-3-methylbutanoic acid (CAS No. 2171586-77-7) represents a fascinating molecule with significant promise in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new insights into its properties and applications,this compound is poised to play an important role in shaping the future of medicine.